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Compound of Interest

Compound Name: 1-Octanol-d2-1

L  Get Quote

Cat. No.: B12375549

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Octanol-d2-1. Following these procedures is critical for ensuring laboratory safety and proper
chemical management. The guidance is based on the safety data for 1-Octanol, which is
chemically similar to its deuterated form, 1-Octanol-d2-1.

Hazard Identification and Classification

1-Octanol-d2-1 is classified as a combustible liquid that can cause serious eye irritation and is
harmful to aquatic life with long-lasting effects.[1][2][3][4][5][6][7]

Hazard Classification Category

Flammable liquids

Category 4[1][3]

Serious eye irritation

Category 2A[1][2][3][4][6]

Skin irritation Category 2[2][4]
Acute toxicity, oral Category 4[4][6]
Hazardous to the aquatic environment, long-

Category 3[1][5][7]

term hazard
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Personal Protective Equipment (PPE)

When handling 1-Octanol-d2-1, appropriate personal protective equipment is mandatory to

minimize exposure and ensure safety.[8]

PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2][9][10]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2][3][4][5][6]
[10]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,

polychloroprene).[5][9][10]

Prevents skin contact, as the
substance can cause skin
irritation and defat the skin.[2]
[4][10]

Protective Clothing

Flame-resistant lab coat or

coveralls.[11]

Protects against splashes and

in the event of a fire.[12]

Respiratory Protection

Required when vapors or
aerosols are generated. A
NIOSH-approved respirator
with organic vapor cartridges is
recommended.[1][10][13]

Protects the respiratory tract
from irritation due to inhalation

of vapors.[10]

Footwear

Closed-toe shoes.

Provides protection from spills.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for handling 1-Octanol-d2-1

in a laboratory setting.
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Workflow for Handling 1-Octanol-d2-1

Preparation

[Review Safety Data Sheet (SDS))

Don Personal Protective Equipment (PPE)

:

Ensure proper ventilation (e.g., fume hood)

Handling

Ground equipment to prevent static discharge

Gispense 1-Octanol-d2-1 carefulla

Geep container tightly closed when not in use)

Post-Handling

Geeontaminate work areaj
Gemove and properly store or dispose of PPE}
(Wash hands thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sigmaaldrich.com [sigmaaldrich.com]

. westliberty.edu [westliberty.edu]

. fishersci.com [fishersci.com]

. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
. pentachemicals.eu [pentachemicals.eu]

. agilent.com [agilent.com]

. chemos.de [chemos.de]

. blog.storemasta.com.au [blog.storemasta.com.au]

°
(o] (0] ~ (o)) ()] EEN w N =

. How to use 1-octanol correctly _Chemicalbook [chemicalbook.com]

e 10.I1CSC 1030 - 1-OCTANOL [chemicalsafety.ilo.org]

e 11. - Division of Research Safety | lllinois [drs.illinois.edu]

e 12. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
e 13. 1-Octanol | C8H180 | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1-Octanol-d2-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375549#personal-protective-equipment-for-
handling-1-octanol-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12375549?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/sds/sial/297887
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC150630010&productDescription=1-OCTANOL+98%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-Octanol_1210_5.0.pdf
https://www.agilent.com/cs/library/msds/WRK-120P_NAEnglish.pdf
https://www.chemos.de/import/data/msds/GB_en/111-87-5-A0000757-GB-en.pdf
https://blog.storemasta.com.au/personal-protective-equipment-ppe-flammable-liquids
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1030&p_version=2&p_lang=en
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.canadasafetytraining.com/Safety_Blog/examples-of-ppe-for-dangerous-goods-classes.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanol
https://www.benchchem.com/product/b12375549#personal-protective-equipment-for-handling-1-octanol-d2-1
https://www.benchchem.com/product/b12375549#personal-protective-equipment-for-handling-1-octanol-d2-1
https://www.benchchem.com/product/b12375549#personal-protective-equipment-for-handling-1-octanol-d2-1
https://www.benchchem.com/product/b12375549#personal-protective-equipment-for-handling-1-octanol-d2-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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